Cas no 887590-86-5 (Benzenamine,3-[4-(phenylmethyl)phenoxy]-)

• Product Name: Benzenamine,3-[4-(phenylmethyl)phenoxy]-
• CAS No: 887590-86-5
• MF: C₁₉H₁₇NO
• MW: 275.344384908676
• CID: 713599
• PubChem ID: 21625048
• Update Time: 2025-04-19

Benzenamine,3-[4-(phenylmethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-[4-(phenylmethyl)phenoxy]-
• 3-(4-Benzylphenoxy)aniline
• 3-(4-BENZYL-PHENOXY)-PHENYLAMINE
• DTXSID60616409
• 887590-86-5
• AKOS017559637

• MDL： MFCD06656975
• Inchi： 1S/C19H17NO/c20-17-7-4-8-19(14-17)21-18-11-9-16(10-12-18)13-15-5-2-1-3-6-15/h1-12,14H,13,20H2
• InChI Key： HFCQTCYTTDNUAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.131014166g/mol
• Monoisotopic Mass: 275.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 35.2Ų